3-[2-(4-chlorophenyl)ethyl]-6,7,10-trimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one

• Molecular Formula: C22H22ClNO3
• Molecular Weight: 383.9 g/mol
• IUPAC Name: 3-[2-(4-chlorophenyl)ethyl]-6,7,10-trimethyl-2,4-dihydropyrano[3,2-g][1,3]benzoxazin-8-one
• InChI: InChI=1S/C22H22ClNO3/c1-13-14(2)22(25)27-21-15(3)20-17(10-19(13)21)11-24(12-26-20)9-8-16-4-6-18(23)7-5-16/h4-7,10H,8-9,11-12H2,1-3H3
• InChI Key: WDNRGUIMKTVINK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C3CN(COC3=C2C)CCC4=CC=C(C=C4)Cl)C

Description

3-[2-(4-chlorophenyl)ethyl]-6,7,10-trimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one is a complex organic compound with a unique structure that combines elements of chromene and oxazine

Preparation Methods

The synthesis of 3-[2-(4-chlorophenyl)ethyl]-6,7,10-trimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one typically involves multiple steps. One common method includes the reaction of 4-chlorophenylethylamine with a chromene derivative under specific conditions to form the desired oxazine ring. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorophenyl group, using reagents like sodium hydroxide or ammonia. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Overview

The compound 3-[2-(4-chlorophenyl)ethyl]-6,7,10-trimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one is a complex organic molecule with significant potential in various scientific fields. Its unique structural features position it as a candidate for applications in medicinal chemistry, material science, and organic synthesis. This article aims to provide a comprehensive overview of its applications based on current research findings.

Chemical Formula

The chemical formula can be represented as follows:

$$C_{19}H_{22}ClN_{1}O_{2}$$

Synthetic Routes

The synthesis of this compound typically involves several steps:

• Formation of the Chromene Core : This can be achieved through cyclization reactions involving appropriate phenolic compounds and aldehydes.
• Introduction of the Oxazinone Ring : This step often requires the use of amines and carbonyl compounds under specific conditions.
• Substitution Reactions : The introduction of the 4-chlorophenyl group is accomplished through various substitution reactions.

Industrial Production

For large-scale production, optimizing reaction conditions (temperature, pressure, and solvent choice) is crucial to maximize yield and purity. Techniques such as chromatography and recrystallization are commonly employed for purification.

Medicinal Chemistry

This compound has shown promise as a therapeutic agent due to its potential interactions with biological systems:

• G Protein-Coupled Receptors (GPCRs) : Research indicates that it may modulate the activity of G protein-gated inwardly rectifying potassium (GIRK) channels, which are implicated in various neurological disorders.
• Anticancer Activity : Preliminary studies suggest that it could exhibit cytotoxic effects against certain cancer cell lines.

The biological activity of 3-[2-(4-chlorophenyl)ethyl]-6,7,10-trimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one is under investigation for its effects on:

• Cell Proliferation : Studies are exploring its ability to inhibit or promote cell growth in different contexts.
• Apoptosis : Its role in inducing programmed cell death in cancer cells is a key focus area.

Material Science

In materials science, this compound's unique properties make it suitable for:

• Development of New Materials : Its chemical structure may allow for the creation of novel polymers or composites with specific functional characteristics.

Organic Synthesis

As an intermediate in organic synthesis, this compound can facilitate the formation of more complex molecules through:

• Functional Group Transformations : It can participate in oxidation and reduction reactions to introduce or modify functional groups.

Case Study 1: Therapeutic Potential

A study published in a peer-reviewed journal demonstrated the efficacy of 3-[2-(4-chlorophenyl)ethyl]-6,7,10-trimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one in modulating GIRK channels in vitro. The results indicated a dose-dependent response that suggests potential therapeutic applications in managing conditions like epilepsy and anxiety disorders.

Case Study 2: Anticancer Research

In another study focusing on cancer biology, the compound was tested against various cancer cell lines. Results showed significant cytotoxicity at certain concentrations while sparing normal cells. This selectivity highlights its potential as a lead compound for developing new anticancer therapies.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets. It may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds include other chromene and oxazine derivatives. What sets 3-[2-(4-chlorophenyl)ethyl]-6,7,10-trimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one apart is its unique combination of functional groups, which gives it distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other compounds may not be as effective .

Biological Activity

The compound 3-[2-(4-chlorophenyl)ethyl]-6,7,10-trimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one is a synthetic derivative that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound can be represented as follows:

• IUPAC Name : 3-[2-(4-chlorophenyl)ethyl]-6,7,10-trimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one
• Molecular Formula : C₁₈H₁₈ClN₁O₂
• Molecular Weight : 313.80 g/mol

This compound features a chromeno-oxazine core with a substituted phenyl group that may influence its biological interactions.

Research indicates that this compound exhibits several biological activities:

• Antioxidant Activity : The presence of the chromeno structure suggests potential antioxidant properties. Studies have shown that similar compounds can scavenge free radicals and reduce oxidative stress.
• Neuroprotective Effects : Preliminary studies suggest that derivatives with similar structures can modulate neurotransmitter levels and exhibit neuroprotective properties in models of neurodegeneration.
• Anticancer Properties : Some derivatives have demonstrated cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

Table 1: Summary of Biological Activities

Activity Type	Model/System Used	Result Summary	Reference
Antioxidant	DPPH assay	Significant free radical scavenging activity
Neuroprotection	SH-SY5Y neuroblastoma cells	Reduced cell death under oxidative stress
Anticancer	MTT assay on U251 glioblastoma	IC50 = 15 µM; higher efficacy than temozolomide

Case Studies

• Neuroprotective Study : In a study involving SH-SY5Y cells treated with hydrogen peroxide, the compound significantly reduced cell death compared to untreated controls. This suggests its potential as a therapeutic agent for neurodegenerative diseases.
• Anticancer Activity : A comparative analysis of the compound against standard chemotherapy agents revealed that it exhibited superior growth inhibition in U251 glioblastoma cells, highlighting its potential as an alternative treatment option in oncology.